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Compound Background: 4SC-203

4SC-203 is a novel, intravenously administered small-molecule multi-target kinase inhibitor [1] [2]. Its

targeted profile includes:

Primary Targets: High selectivity against FMS-like tyrosine kinase 3 (FLT3), including FLT3 mutants

[1] [2].
Secondary Targets: Also shows activity against vascular endothelial growth factor receptors (VEGF-

R), which are crucial for angiogenesis (the formation of new blood vessels that support tumor growth)
[1] [2].

Clinical Status: A First-in-Man Phase I study in healthy volunteers has been completed. The
compound was reported to be safe and well-tolerated, with pharmacokinetics displaying an expected

dose-dependent increase [2].

Theoretical Framework for Solubility

For a research compound like 4SC-203, specific solubility data might be proprietary. The following

information outlines the general scientific principles that guide solubility prediction and measurement for

organic molecules in a research setting.

Table 1: Key Factors Influencing Solubility of Organic Compounds
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Factor Description & Impact on Solubility
Relevance to Experimental
Protocol

Molecular
Structure

Determines the compound's ability to interact

with solvent molecules. Features like
lipophilicity, hydrogen bonding, and crystal

packing are critical [3].

The structure of 4SC-203 dictates

its inherent "like dissolves in like"
affinity for DMSO.

Temperature For most solid compounds, higher temperature

increases solubility by providing energy to break
apart the crystal lattice [3].

Consistent temperature during

stock solution preparation is key
for reproducibility.

pH &
Ionization

The solubility of ionizable compounds is highly
dependent on the pH of the solvent medium. A

change in pH can protonate or deprotonate the
molecule, drastically altering its solubility [3].

While relevant for aqueous
biological buffers, this is less

critical for preparation in pure
DMSO.

Polymorphic
Form

A compound can exist in multiple crystalline
forms (polymorphs), each with different

solubility properties [3].

The specific solid form of the
supplied 4SC-203 powder can

affect its dissolution rate and
maximum solubility in DMSO.

The following diagram illustrates the workflow for a physics-based approach to solubility prediction, which

is often used in drug discovery to guide experimental work.
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Generic Protocol for Stock Solution Preparation

This is a standard protocol for preparing stock solutions of research compounds and should be validated for

4SC-203 with lab-specific data.

Materials

Compound: 4SC-203 (as supplied, note the salt form and molecular weight).
Solvent: High-Purity, Anhydrous DMSO (e.g., ≥99.9% ACS grade). Hyroscopic DMSO readily

absorbs water, which can affect solubility and compound stability.
Equipment: Analytical balance, calibrated micropipettes, glass vials (e.g., 2-4 mL clear glass vials

with PTFE-lined caps), sonication bath, vortex mixer, optional magnetic stirrer.

Preparation Workflow

The following diagram outlines the key steps in the stock solution preparation process, highlighting critical

control points to ensure quality.
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Detailed Methodology

Calculation: Determine the required mass of 4SC-203 to achieve the target concentration in the

desired volume of DMSO. For example, to prepare 1 mL of a 50 mM stock solution:
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You need the molecular weight (MW) of 4SC-203.

Mass (mg) = (Desired Concentration in mM) × (MW in g/mol) × (Volume in mL) / 1000

Weighing: Tare the empty vial on the analytical balance. Add the calculated mass of 4SC-203 powder.

Record the actual mass used for precise concentration calculation.

Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the vial containing the

powder. To minimize water absorption, handle DMSO in a dry environment and keep the container

tightly sealed.

Dissolution:

Vortex: Cap the vial securely and vortex for 1-2 minutes.

Sonication: If not fully dissolved, place the vial in a sonication bath at room temperature for 5-
15 minutes. Avoid excessive heating.

Optional Stirring: For larger volumes or difficult-to-dissolve compounds, gentle stirring with a
micro stir bar can be effective.

Inspection: Visually inspect the solution against a light and dark background. The solution should be

clear and without any visible particles or cloudiness. The presence of precipitate indicates that the

solubility limit has been exceeded, and a more dilute stock solution may be required.

Aliquoting: Once fully dissolved, immediately aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles and minimize contact with air.

Storage: Store aliquots at -20°C or preferably -80°C in a non-frost-free freezer to maintain stability.

Protect from light.

Critical Considerations & Safety

Lack of Specific Data: The most significant risk is the absence of publicly available, specific
solubility data for 4SC-203 in DMSO. The maximum achievable concentration is unknown.

Start with a Low Concentration: As a best practice, initially aim for a conservative stock
concentration (e.g., 10-20 mM) to ensure complete dissolution.

Documentation: Meticulously record the lot number of the compound, the DMSO used, the final
calculated concentration, and all observations.

Sterility: For cell culture work, consider sterility. While DMSO itself is bacteriostatic, sterile filtration
(using a compatible solvent-resistant filter) may be necessary if the solution is not prepared
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aseptically. Note that filtration can potentially remove the compound if it precipitates or adsorbs to the

filter.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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